![molecular formula C17H13ClFNO2 B6161000 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazole CAS No. 2413867-98-6](/img/no-structure.png)
4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazole
Overview
Description
4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazole, also known as 4-CFE-1,3-oxazole, is a synthetic compound that is used in scientific research and various laboratory experiments. It is a small molecule compound composed of a phenyl ring, a chlorine atom, a fluorine atom, and an oxazole ring. 4-CFE-1,3-oxazole has been studied for its potential use in medicine, as well as its effects on biochemical and physiological systems.
Scientific Research Applications
4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole has been studied for its potential use in medicine, as well as its effects on biochemical and physiological systems. It has been found to have anti-inflammatory, anti-tumor, and anti-bacterial activities. In addition, 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases. It has also been studied for its potential use in the treatment of depression and anxiety.
Mechanism of Action
The mechanism of action of 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole is not fully understood. However, it has been suggested that 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole may act as an agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood and behavior, as well as the regulation of anxiety and depression. In addition, 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole has been suggested to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole has been found to have anti-inflammatory, anti-tumor, and anti-bacterial activities. In addition, 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole has been found to have neuroprotective effects, as well as anxiolytic and antidepressant effects. It has been suggested that 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole may also have anti-diabetic and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole in laboratory experiments is its relatively low cost. In addition, 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole is relatively easy to synthesize, and its synthesis can be performed in a few steps. However, the use of 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole in laboratory experiments is limited by its relatively low solubility in aqueous solutions, which can make it difficult to use in some experiments.
Future Directions
The potential future directions for 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole research include further studies of its anti-inflammatory, anti-tumor, and anti-bacterial activities. In addition, further studies of its potential use in the treatment of neurodegenerative diseases, depression, and anxiety are warranted. Furthermore, 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole may have potential applications in the treatment of diabetes and cancer, and further studies of these potential applications are necessary. Finally, further studies of the biochemical and physiological effects of 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole are needed in order to better understand its mechanism of action.
Synthesis Methods
4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazoleazole can be synthesized by a three-step reaction. The first step involves the reaction of 4-chlorobenzaldehyde with 1-(4-fluorophenoxy)ethanol in the presence of sodium hydroxide to form 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]hydrazone. The second step involves the reaction of 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]hydrazone with dimethylformamide dimethylacetal in the presence of triethylamine to form 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazole. The final step involves the reaction of this compound with acetic anhydride in the presence of triethylamine to form this compound acetic anhydride.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazole' involves the reaction of 4-chlorobenzaldehyde with ethyl 4-fluorophenyl ether to form 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]benzaldehyde, which is then reacted with hydroxylamine hydrochloride to form 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazole.", "Starting Materials": [ "4-chlorobenzaldehyde", "ethyl 4-fluorophenyl ether", "hydroxylamine hydrochloride" ], "Reaction": [ "Step 1: 4-chlorobenzaldehyde is reacted with ethyl 4-fluorophenyl ether in the presence of a base such as potassium carbonate and a solvent such as ethanol to form 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]benzaldehyde.", "Step 2: 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]benzaldehyde is then reacted with hydroxylamine hydrochloride in the presence of a base such as sodium acetate and a solvent such as ethanol to form 4-(4-chlorophenyl)-2-[1-(4-fluorophenoxy)ethyl]-1,3-oxazole." ] } | |
| 2413867-98-6 | |
Molecular Formula |
C17H13ClFNO2 |
Molecular Weight |
317.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
